Cas no 2109465-49-6 (N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide)

• Product Name: N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide
• CAS No: 2109465-49-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 5408741
• PubChem ID: 121582064
• Update Time: 2025-10-28

N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26584703
• N-(1,1a,6,6a-Tetrahydrocyclopropa[a]inden-1-ylmethyl)prop-2-enamide
• Z2285377748
• 2109465-49-6
• N-({1H,1aH,6H,6aH-cyclopropa[a]inden-1-yl}methyl)prop-2-enamide
• N-[(1,1a,6,6a-Tetrahydrocycloprop[a]inden-1-yl)methyl]-2-propenamide
• N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide

• Inchi： 1S/C14H15NO/c1-2-13(16)15-8-12-11-7-9-5-3-4-6-10(9)14(11)12/h2-6,11-12,14H,1,7-8H2,(H,15,16)
• InChI Key： FRAQZHPCBWXYLW-UHFFFAOYSA-N
• SMILES： C(NCC1C2CC3=C(C21)C=CC=C3)(=O)C=C

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Additional information on N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide

N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2109465-49-6, known as N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in drug discovery and advanced materials. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

Cyclopropaainden, a key structural component of this compound, is a bicyclic system that combines the features of cyclopropane and indene. This combination imparts remarkable stability and reactivity to the molecule. The presence of the prop-2-enamide group further enhances its functional versatility. Recent studies have highlighted the potential of this compound in catalytic processes and as a precursor for advanced polymers.

The synthesis of N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide involves a multi-step process that includes cyclization reactions and amide formation. Researchers have optimized these steps to achieve higher yields and better purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of transition metal catalysts to facilitate the cyclization process, significantly improving the reaction efficiency.

In terms of applications, this compound has shown promise in the development of novel pharmaceuticals. Its ability to act as a ligand in metal complexes has been explored for use in drug delivery systems. Additionally, its thermal stability makes it an attractive candidate for high-performance materials such as thermoplastics and composites.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide. Using density functional theory (DFT), scientists have mapped out its electronic distribution and reactivity patterns. These findings have paved the way for more precise predictions of its behavior in various chemical environments.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability and potential toxicity. Preliminary results suggest that it has low toxicity levels under standard conditions, which is encouraging for its use in industrial applications.

In conclusion, N-({1H,1aH,6H,6aH-cyclopropaainden-1-yl}methyl)prop-2-enamide with CAS No. 2109465-49